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Compound of Interest

Compound Name: Stearic acid-1-13C

Cat. No.: B013888

Essential Safety and Handling Guide for Stearic
Acid-1-13C

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
Stearic acid-1-13C, a stable isotope-labeled compound. The following procedures are
designed to ensure a safe laboratory environment and proper material management.

Immediate Safety Information: Understanding the
Hazards

Stearic acid-1-13C is a non-radioactive, stable isotope-labeled version of stearic acid.[1] The
primary hazards associated with this compound are dictated by the chemical properties of the
stearic acid molecule itself, not the isotopic label.[1] Stearic acid is classified as a skin irritant
and may cause eye, skin, and respiratory tract irritation.[2][3] It is a combustible solid, and fine
dust dispersed in air may form an explosive mixture.[3][4]

Key Safety Data at a Glance

For quick reference, the following tables summarize the essential physical, chemical, and
safety data for Stearic acid-1-13C.
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Table 1: Physical and Chemical Properties

Property

Value

Source

Chemical Name

Stearic acid-1-13C

LGC Standards

Octadecanoic-1-13C acid,

Synonyms Cayman Chemical[2
ynony C18:0-13C Y 4
CAS Number 85541-42-0 Cayman Chemical[2]
Molecular Formula 13CC17H3602 LGC Standards
Molecular Weight 285.47 g/mol LGC Standards
Appearance White solid USCG, 1999[5]
Melting Point 67 - 69 °C/152.6 - 156.2 °F Fisher Scientific[4]
- _ 361 °C/681.8°F@ 760 _ S
Boiling Point Fisher Scientific[4]
mmHg
Flash Point 196 °C / 384.8 °F Fisher Scientific[4]
Practically insoluble in water;
Solubility soluble in alcohol, ether, Multiple Sources
chloroform.[5][6]
Store in a cool, dry, well- ) S
Storage Fisher Scientific

ventilated area.[3]

Table 2: Occupational Exposure Limits for Stearic Acid

Organization

Limit

Notes

For stearates, as total dust.

ACGIH TLV 10 mg/m3 (TWA) Does not include stearates of
toxic metals.[7]

NIOSH REL 10 mg/m3 (TWA) For total dust.

OSHA PEL 15 mg/m3 (TWA) For total dust.
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Operational Plan: From Receipt to Experiment

A systematic approach to handling Stearic acid-1-13C is crucial for safety and maintaining

sample integrity.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

any relevant hazard warnings.

o Storage: Store the container in a tightly sealed container in a cool, dry, and well-ventilated
area, away from heat, open flames, and strong oxidizing agents.[3][8]

Handling and Use

e Engineering Controls:

o Fume Hood: When weighing or transferring powdered Stearic acid-1-13C, perform these
actions in a certified chemical fume hood or a balance enclosure to minimize dust
formation and inhalation risk.[1]

o Ventilation: Ensure adequate general laboratory ventilation.[8]
o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[5]

o Hand Protection: Wear nitrile gloves, as they provide a good barrier for handling fatty or
oily substances.[9] Avoid latex gloves.[9]

o Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin
contact.[3]

o Respiratory Protection: If dust is generated and engineering controls are not sufficient, use
a NIOSH-approved respirator.[3][4]

e Hygiene Practices:
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o Wash hands thoroughly after handling the compound.[2]

o Do not eat, drink, or smoke in the laboratory.

Receiving

Inspect Container
Verify Label

Store Appropriately

Handling
in

Prepare in Fume Hood
Weigh Compound

Use in Experiment

Disposal
€g

Segregate Waste

Dispose per Protocol
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Caption: Workflow for Safe Handling of Stearic acid-1-13C.

Disposal Plan: Managing Waste Safely and
Responsibly

As Stearic acid-1-13C is not considered a hazardous waste, its disposal should follow
institutional and local regulations for non-hazardous chemical waste.

Step-by-Step Disposal Procedure

e Segregation:

o Solid Waste: Collect unused Stearic acid-1-13C and any grossly contaminated materials
(e.g., weigh boats, contaminated paper towels) in a designated, sealed, and clearly
labeled waste container.

o Liquid Waste: If dissolved in a solvent, the disposal method will be dictated by the hazards
of the solvent. If the solvent is non-hazardous and permissible for drain disposal by local
regulations, it may be poured down the sink with copious amounts of water. Otherwise, it
must be collected as hazardous chemical waste.

o Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a
puncture-resistant sharps container.

o Containerization:
o Use a sturdy, leak-proof container for solid waste.

o Label the container clearly as "Non-hazardous Waste: Stearic acid-1-13C". Include the
date and the name of the researcher.

e Final Disposal:

o Solid Waste: Dispose of the sealed container in the regular laboratory trash destined for a
sanitary landfill, in accordance with institutional guidelines. Do not leave chemical waste in
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laboratory trash cans that are handled by custodial staff; take it directly to the designated
dumpster.[1]

o Empty Containers: The original product container should be triple-rinsed with a suitable
solvent. The rinsate should be collected and disposed of as chemical waste. Once clean
and dry, deface the label and dispose of the container in the regular trash or recycling.

Hierarchy of Safety Controls

To ensure maximum protection, a hierarchical approach to safety is recommended, prioritizing
engineering controls over personal protective equipment.

Hierarchy of Controls

Substitution
(Not Applicable)

Elimination
(Not Applicable)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
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Caption: Hierarchy of Safety Controls for Chemical Handling.

By adhering to these guidelines, researchers can safely handle Stearic acid-1-13C, minimizing
risks and ensuring a secure laboratory environment. Always consult your institution's specific
safety protocols and the Safety Data Sheet (SDS) before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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